![molecular formula C14H10BrNOS B6221817 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile CAS No. 2758001-98-6](/img/no-structure.png)
4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile
Overview
Description
4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile (4-BPSMB) is an organosulfur compound used in a variety of scientific research applications. It is a versatile molecule that can be used in a variety of chemical and biochemical experiments, and is also used in the synthesis of other compounds.
Mechanism of Action
4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile is a versatile molecule that can be used in a variety of chemical and biochemical experiments. Its mechanism of action is dependent on the specific reaction being studied. In general, 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile can act as a nucleophile in the presence of a base, and can also act as an electrophile in the presence of an acid. Additionally, 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile can act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile are not yet known, as it is primarily used in scientific research applications. However, it is known that 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile can act as a catalyst in certain reactions, and can also act as a nucleophile and electrophile in certain conditions.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile in laboratory experiments is its versatility. It can be used in a variety of chemical and biochemical experiments, and is also used in the synthesis of other compounds. Additionally, 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile is relatively easy to synthesize and is relatively stable.
The main limitation of using 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile in laboratory experiments is its potential toxicity. 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile is a relatively new compound, and its long-term effects on human health are not yet known. Additionally, 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile is a relatively expensive compound, and its cost may limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile. These include further research into its potential toxicity, as well as research into its potential applications in pharmaceuticals and drugs. Additionally, further research into its mechanism of action, and its potential uses in the synthesis of other compounds, may be beneficial. Finally, research into its potential uses in biodegradable polymers could lead to the development of new materials with unique properties.
Synthesis Methods
The synthesis of 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile begins with the reaction of 3-bromophenol with sodium sulfide in the presence of sodium hydroxide. This reaction produces 3-bromophenyl sulfide, which is then reacted with 2-methoxybenzonitrile in the presence of sodium hydroxide to form 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile.
Scientific Research Applications
4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile is used in a variety of scientific research applications, including the synthesis of other compounds, such as aryl sulfides and aryl sulfoxides. It is also used in the synthesis of other organosulfur compounds, such as thiols, thioethers, and thiocyanates. Additionally, 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile can be used in the synthesis of pharmaceuticals and drugs, as well as in the synthesis of biodegradable polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile involves the reaction of 3-bromothiophenol with 2-methoxybenzonitrile in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromothiophenol", "2-methoxybenzonitrile", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 3-bromothiophenol (1 equivalent) and 2-methoxybenzonitrile (1 equivalent) in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (1.5-2 equivalents) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 4-[(3-bromophenyl)sulfanyl]-2-methoxybenzonitrile as a solid product." ] } | |
CAS RN |
2758001-98-6 |
Molecular Formula |
C14H10BrNOS |
Molecular Weight |
320.2 |
Purity |
95 |
Origin of Product |
United States |
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